Cas no 2229194-64-1 (2-(2-cyclopropylpropoxy)acetic acid)
2-(2-cyclopropylpropoxy)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-cyclopropylpropoxy)acetic acid
- EN300-1732034
- 2229194-64-1
-
- Inchi: 1S/C8H14O3/c1-6(7-2-3-7)4-11-5-8(9)10/h6-7H,2-5H2,1H3,(H,9,10)
- InChI Key: NZXAKXKIEAVPMD-UHFFFAOYSA-N
- SMILES: O(CC(=O)O)CC(C)C1CC1
Computed Properties
- Exact Mass: 158.094294304g/mol
- Monoisotopic Mass: 158.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 46.5Ų
2-(2-cyclopropylpropoxy)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1732034-0.05g |
2-(2-cyclopropylpropoxy)acetic acid |
2229194-64-1 | 0.05g |
$1212.0 | 2023-09-20 | ||
| Enamine | EN300-1732034-0.1g |
2-(2-cyclopropylpropoxy)acetic acid |
2229194-64-1 | 0.1g |
$1269.0 | 2023-09-20 | ||
| Enamine | EN300-1732034-0.25g |
2-(2-cyclopropylpropoxy)acetic acid |
2229194-64-1 | 0.25g |
$1328.0 | 2023-09-20 | ||
| Enamine | EN300-1732034-0.5g |
2-(2-cyclopropylpropoxy)acetic acid |
2229194-64-1 | 0.5g |
$1385.0 | 2023-09-20 | ||
| Enamine | EN300-1732034-1.0g |
2-(2-cyclopropylpropoxy)acetic acid |
2229194-64-1 | 1g |
$1442.0 | 2023-06-04 | ||
| Enamine | EN300-1732034-2.5g |
2-(2-cyclopropylpropoxy)acetic acid |
2229194-64-1 | 2.5g |
$2828.0 | 2023-09-20 | ||
| Enamine | EN300-1732034-5.0g |
2-(2-cyclopropylpropoxy)acetic acid |
2229194-64-1 | 5g |
$4184.0 | 2023-06-04 | ||
| Enamine | EN300-1732034-10.0g |
2-(2-cyclopropylpropoxy)acetic acid |
2229194-64-1 | 10g |
$6205.0 | 2023-06-04 | ||
| Enamine | EN300-1732034-1g |
2-(2-cyclopropylpropoxy)acetic acid |
2229194-64-1 | 1g |
$1442.0 | 2023-09-20 | ||
| Enamine | EN300-1732034-5g |
2-(2-cyclopropylpropoxy)acetic acid |
2229194-64-1 | 5g |
$4184.0 | 2023-09-20 |
2-(2-cyclopropylpropoxy)acetic acid Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 2-(2-cyclopropylpropoxy)acetic acid
Recent Advances in the Study of 2-(2-cyclopropylpropoxy)acetic Acid (CAS: 2229194-64-1) in Chemical Biology and Pharmaceutical Research
2-(2-cyclopropylpropoxy)acetic acid (CAS: 2229194-64-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
The compound's structure, characterized by a cyclopropyl moiety and an acetic acid functional group, has been shown to exhibit promising interactions with various biological targets. Recent studies have explored its role as a modulator of enzymatic activity, particularly in pathways related to inflammation and metabolic disorders. The synthesis of 2-(2-cyclopropylpropoxy)acetic acid has been optimized to achieve higher yields and purity, making it more accessible for further research and development.
In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific biochemical pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted its potential as an inhibitor of key enzymes involved in inflammatory responses. These findings suggest that 2-(2-cyclopropylpropoxy)acetic acid could serve as a lead compound for the development of novel anti-inflammatory agents.
Furthermore, recent investigations into the pharmacokinetic properties of 2-(2-cyclopropylpropoxy)acetic acid have revealed favorable absorption and distribution profiles, enhancing its candidacy for therapeutic use. Studies have also explored its stability under various physiological conditions, providing insights into its potential formulation strategies.
The compound's mechanism of action appears to involve the modulation of cellular signaling pathways, particularly those related to oxidative stress and immune response. This dual functionality positions 2-(2-cyclopropylpropoxy)acetic acid as a versatile candidate for addressing complex diseases such as autoimmune disorders and metabolic syndromes.
Ongoing research is focused on elucidating the compound's structure-activity relationships (SAR) to optimize its therapeutic potential. Computational modeling and high-throughput screening are being employed to identify derivatives with enhanced efficacy and reduced off-target effects. These efforts are expected to yield next-generation compounds with improved pharmacological profiles.
In conclusion, 2-(2-cyclopropylpropoxy)acetic acid (CAS: 2229194-64-1) represents a promising avenue for drug discovery and development. Its unique chemical structure and demonstrated biological activity make it a valuable subject of ongoing research. Future studies will likely focus on clinical translation, aiming to harness its therapeutic potential for treating a range of diseases.
2229194-64-1 (2-(2-cyclopropylpropoxy)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)